Cas no 100191-22-8 (Benzene, 2,3-dibromo-1,4-dichloro-)

• Product Name: Benzene, 2,3-dibromo-1,4-dichloro-
• CAS No: 100191-22-8
• MF: C₆H₂Br₂Cl₂
• MW: 304.794078350067
• CID: 3547550
• PubChem ID: 14029665
• Update Time: 2025-06-11

Benzene, 2,3-dibromo-1,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,3-dibromo-1,4-dichloro-
• 1,2-Dibromo-3,6-dichlorobenzene
• 100191-22-8
• 2,3-dibromo-1,4-dichlorobenzene

• Inchi： 1S/C6H2Br2Cl2/c7-5-3(9)1-2-4(10)6(5)8/h1-2H
• InChI Key： BMRYHVKCERBEDU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Cl)C(Br)=C1Br

Computed Properties

• Exact Mass: 303.78798g/mol
• Monoisotopic Mass: 301.79003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.79g/mol
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 2,3-dibromo-1,4-dichloro-

Chemical Profile of Benzene, 2,3-dibromo-1,4-dichloro- (CAS No. 100191-22-8)

Benzene, 2,3-dibromo-1,4-dichloro-, identified by its Chemical Abstracts Service (CAS) number 100191-22-8, is a halogenated aromatic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its bromine and chlorine substituents on a benzene ring, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. The precise arrangement of these halogen atoms imparts distinct reactivity patterns, enabling its use in the development of various chemical derivatives with potential applications in medicinal chemistry and material science.

The synthesis of Benzene, 2,3-dibromo-1,4-dichloro- typically involves the selective halogenation of benzene derivatives. The presence of both bromine and chlorine atoms on adjacent positions (2,3-dibromo) and opposite positions (1,4-dichloro) creates a highly reactive system. This reactivity is exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, where the halogen atoms serve as anchors for palladium-catalyzed transformations. Such reactions are pivotal in constructing complex molecular architectures, which are often required in the design of novel pharmaceutical agents.

In recent years, the exploration of halogenated aromatic compounds like Benzene, 2,3-dibromo-1,4-dichloro- has been driven by their potential in drug discovery. The electron-withdrawing nature of bromine and chlorine substituents enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution (SNAr) reactions. These reactions are particularly useful in introducing diverse functional groups into the benzene core, thereby generating libraries of compounds for high-throughput screening. The ability to modulate electronic properties through halogenation has opened new avenues for designing molecules with tailored biological activities.

One of the most compelling applications of Benzene, 2,3-dibromo-1,4-dichloro- lies in its role as a precursor for antiviral and anticancer agents. Researchers have leveraged its structural framework to develop inhibitors targeting viral proteases and kinases. For instance, modifications at the 2- and 3-position with bromine atoms have been shown to enhance binding affinity to specific protein targets. Similarly, the dichloro substitution at the 1- and 4-positions allows for further derivatization into molecules with inhibitory effects on cancer cell proliferation pathways. These findings underscore the compound's significance in medicinal chemistry.

The chemical behavior of Benzene, 2,3-dibromo-1,4-dichloro- is also influenced by its solubility characteristics. Being a relatively polar molecule due to the presence of multiple halogen atoms, it exhibits good solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF). This solubility profile is advantageous for conducting solution-phase reactions where precise control over reaction conditions is essential. Moreover, its stability under various thermal and chemical conditions makes it a reliable building block for synthetic transformations.

Advances in computational chemistry have further enhanced the understanding of Benzene, 2,3-dibromo-1,4-dichloro-'s reactivity. Molecular modeling studies have revealed insights into how electronic distributions around the benzene ring affect reaction outcomes. These studies predict that certain substituent patterns can influence regioselectivity in halogen exchange reactions or cross-coupling processes. Such predictions are invaluable for optimizing synthetic routes and minimizing unwanted side products.

Recent research has also highlighted the environmental considerations associated with halogenated aromatic compounds like Benzene, 2,3-dibromo-1,4-dichloro-. While these compounds are indispensable in synthetic chemistry due to their versatility as intermediates, their persistence in aquatic environments raises concerns about bioaccumulation potential. Efforts are underway to develop greener synthetic methodologies that reduce hazardous waste generation without compromising yield or purity. This includes exploring catalytic systems that minimize byproduct formation and employing solvent-free or aqueous-phase reactions where feasible.

The industrial production of Benzene, 2,3-dibromo-1,4-dichloro- adheres to stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm purity and structural integrity. Additionally， chromatographic methods like high-performance liquid chromatography (HPLC) are utilized for isolating desired products from reaction mixtures. These analytical tools are critical for maintaining high standards in pharmaceutical-grade material synthesis.

The future direction of research involving Benzene，2，3-dibromo-l，4 dichlorobenzene is likely to focus on expanding its utility in drug discovery programs。By integrating machine learning algorithms with experimental data，scientists can accelerate the identification of novel derivatives with enhanced pharmacological properties。Furthermore， innovations in biocatalysis may enable more sustainable production methods，reducing reliance on traditional petrochemical feedstocks。These advancements will not only enrich our arsenal of synthetic tools but also contribute to more environmentally responsible chemical manufacturing practices。